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Compound of Interest

Compound Name: DMT7

Cat. No.: B15577559

Get Quote

Disclaimer: The term "DMT7" is ambiguous and may refer to at least two distinct chemical

entities. This guide provides preliminary research on both possibilities: DMT7, an ionizable

cationic lipid used in drug delivery systems, and DMT, or N,N-dimethyltryptamine, a well-known

serotonergic psychedelic. Please refer to the relevant section based on your specific

compound of interest.

Section 1: DMT7 (Ionizable Cationic Lipid)
This section focuses on DMT7, an ionizable cationic lipid utilized in the formulation of lipid

nanoparticles (LNPs) for therapeutic delivery.

Core Overview
DMT7 is an ionizable cationic lipid with a pKa of 6.5. Its primary biological function is to serve

as a structural component of lipid nanoparticles (LNPs), which are advanced drug delivery

vehicles. These LNPs are particularly effective for encapsulating and delivering nucleic acids,

such as messenger RNA (mRNA), and other therapeutic agents like anticancer drugs to target

cells in vivo. The ionizable nature of DMT7 is crucial for the efficacy of the LNP platform. At a

low pH (e.g., within an endosome), the lipid becomes protonated, facilitating the release of the

encapsulated cargo into the cytoplasm of the cell.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15577559#bc-rfq
https://www.benchchem.com/product/b15577559/docs?utm_src=pdf-body#preliminary-technical-guide-on-the-biological-activity-of-dmt7
https://www.benchchem.com/product/b15577559/docs?utm_src=pdf-body#preliminary-technical-guide-on-the-biological-activity-of-dmt7
https://www.benchchem.com/product/b15577559/docs?utm_src=pdf-body#preliminary-technical-guide-on-the-biological-activity-of-dmt7
https://www.benchchem.com/product/b15577559/docs?utm_src=pdf-body#preliminary-technical-guide-on-the-biological-activity-of-dmt7
https://www.benchchem.com/product/b15577559/docs?utm_src=pdf-body#preliminary-technical-guide-on-the-biological-activity-of-dmt7
https://www.benchchem.com/product/b15577559/docs?utm_src=pdf-body#preliminary-technical-guide-on-the-biological-activity-of-dmt7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Applications
The primary biological activity of DMT7 is mediated through the therapeutic payload it delivers

via LNPs. A notable application of DMT7-containing LNPs is in cancer immunotherapy. In one

study, LNPs formulated with DMT7 were used to co-deliver mRNA encoding for the cytokine

Interleukin-12 (IL-12) and a Stimulator of Interferon Genes (STING) agonist. This combination

therapy demonstrated significant antitumor efficacy. The LNP delivery system protects the

mRNA and the STING agonist from degradation in the bloodstream and facilitates their uptake

by target cells within the tumor microenvironment.

The delivered mRNA is translated into IL-12 protein, a potent anti-cancer cytokine, while the

STING agonist activates the STING pathway, leading to the production of type I interferons and

other pro-inflammatory cytokines. This dual action helps to reverse T cell exhaustion and

enhance the anti-tumor immune response.

Quantitative Data
Parameter Value Compound/System Context

pKa 6.5 DMT7 Ionizable cationic lipid

Encapsulation

Efficiency
>85%

Synthesized Ionizable

Lipid (SIL) in LNP

General capability of

similar ionizable

lipids[1][2]

Particle Size (Z-

average)
~127 nm

Synthesized Ionizable

Lipid (SIL) in LNP

General characteristic

of similar LNPs[1][2]

Experimental Protocols
1.4.1 Synthesis of Ionizable Lipids (General Protocol)

The synthesis of ionizable lipids like DMT7 often involves multi-step chemical reactions. A

general approach for synthesizing a library of ionizable lipids can be achieved through a one-

pot multicomponent reaction (MCR). For example, a tetrahydropyrimidine (THP) backbone can

be synthesized in a few hours.[3]

Materials: Starting materials for the specific lipid structure (e.g., amines, aldehydes, and β-

ketoesters for a THP backbone).
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Procedure:

Combine equimolar amounts of the starting materials in a suitable solvent.

The reaction can be carried out at room temperature or with heating, depending on the

specific chemistry.

The reaction progress is monitored by techniques like Thin Layer Chromatography (TLC).

Upon completion, the product is purified using column chromatography.

The final structure is confirmed by analytical methods such as Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

1.4.2 Formulation of Lipid Nanoparticles (LNP)

LNPs are typically formulated by mixing the lipid components with the aqueous cargo using a

microfluidic mixing device.

Lipid Components:

Ionizable cationic lipid (e.g., DMT7)

Helper lipid (e.g., DSPC)

Cholesterol

PEGylated lipid (e.g., DMG-PEG2000)

Aqueous Cargo: mRNA, siRNA, or other drugs dissolved in a low pH buffer.

Procedure:

The lipid components are dissolved in an organic solvent (e.g., ethanol).

The aqueous cargo is prepared in a separate solution.

The two solutions are rapidly mixed using a microfluidic device, leading to the self-

assembly of the LNPs.
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The resulting LNP suspension is then dialyzed against a neutral pH buffer to remove the

organic solvent and non-encapsulated cargo.
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Caption: Workflow of LNP formulation and in vivo delivery.

Section 2: DMT (N,N-Dimethyltryptamine)
This section provides a technical overview of the biological activity of N,N-dimethyltryptamine

(DMT), a naturally occurring psychedelic compound.

Core Overview
N,N-dimethyltryptamine (DMT) is a tryptamine alkaloid that acts as a potent, non-selective

agonist at multiple serotonin (5-hydroxytryptamine, 5-HT) receptors, with its primary

psychedelic effects attributed to its action on the 5-HT2A receptor.[4][5][6] It is also known to

interact with other receptor systems, including the sigma-1 receptor and trace amine-

associated receptors (TAARs), which may contribute to its complex pharmacological profile.[7]

[8] Endogenous DMT has been detected in mammals, including humans, suggesting it may

have a role in normal physiology.[4][9]
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Biological Activity and Mechanism of Action
DMT's biological activity is multifaceted, stemming from its interactions with various receptors:

Serotonin Receptors: DMT binds to a wide range of 5-HT receptors.[6][10] Its hallucinogenic

properties are primarily mediated through its partial agonism at the 5-HT2A receptor, a

Gq/11-coupled G-protein coupled receptor (GPCR).[5][11] Activation of this receptor leads to

the stimulation of phospholipase C (PLC), which in turn generates inositol trisphosphate

(IP3) and diacylglycerol (DAG), leading to an increase in intracellular calcium and activation

of protein kinase C (PKC).[11] DMT also shows high affinity for the 5-HT1A receptor.[6]

Sigma-1 Receptor: DMT binds to the sigma-1 receptor, an intracellular chaperone protein.[8]

This interaction may be involved in neuroprotective and neuroplastic effects.[4][7]

Trace Amine-Associated Receptors (TAARs): DMT is an agonist at TAAR1, which may play a

role in modulating monoaminergic systems.[7]

Monoamine Transporters: DMT can inhibit the serotonin transporter (SERT) and the

vesicular monoamine transporter 2 (VMAT2) at higher concentrations.[6]
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Parameter
Receptor/Ta
rget

Value Species Assay Type Reference

Binding

Affinity

Ki 5-HT1A 183 nM Rat
Radioligand

Binding
[12]

Ki 5-HT2A
127 - 1200

nM
Rat

Radioligand

Binding
[12]

Ki 5-HT2C
360 - 2630

nM
Rat

Radioligand

Binding
[12]

Ki SERT 4 µM -
Radioligand

Binding
[6]

Ki VMAT2 93 µM -
Radioligand

Binding
[6]

Affinity (Kd) Sigma-1 ~14 µM -
Radioligand

Binding

Functional

Activity

IC50 5-HT1A 170 nM Rat
Radioligand

Binding
[12]

IC50 5-HT2A 75 ± 1 nM Rat
Radioligand

Binding
[6]

EC50 5-HT2A 118 ± 29 nM Human
Ca2+

Response
[13]

Human

Dosage

Intravenous
Hallucinogeni

c Threshold
0.2 mg/kg Human Clinical Study [7]

Intravenous Strong

Psychedelic

30 mg Human Clinical Study [9]
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Effects

Inhaled Typical Dose 40 - 50 mg Human - [9]

Experimental Protocols
2.4.1 Radioligand Binding Assay for 5-HT2A Receptor

This protocol is adapted from general radioligand binding assay procedures.[14][15]

Objective: To determine the binding affinity (Ki) of DMT for the human 5-HT2A receptor.

Materials:

Cell membranes expressing the human 5-HT2A receptor.

Radioligand (e.g., [3H]ketanserin or another high-affinity 5-HT2A antagonist).

Non-labeled competitor (DMT).

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

Scintillation vials and scintillation fluid.

Glass fiber filters.

Filtration manifold.

Scintillation counter.

Procedure:

Prepare a series of dilutions of the competitor (DMT).

In a reaction tube, add the cell membranes, the radioligand at a fixed concentration

(typically near its Kd value), and varying concentrations of the competitor (DMT).

For determining non-specific binding, a high concentration of a known 5-HT2A ligand (e.g.,

unlabeled ketanserin) is used instead of DMT.
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For determining total binding, no competitor is added.

Incubate the mixture at a specific temperature (e.g., room temperature) for a set period to

allow binding to reach equilibrium.

Rapidly filter the reaction mixture through glass fiber filters using a filtration manifold to

separate the bound from the free radioligand.

Wash the filters with ice-cold assay buffer to remove any non-specifically bound

radioligand.

Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity

using a scintillation counter.

Data Analysis:

Calculate the specific binding at each competitor concentration by subtracting the non-

specific binding from the total binding.

Plot the specific binding as a function of the logarithm of the competitor concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the

concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L]

is the concentration of the radioligand and Kd is its dissociation constant.
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Caption: Simplified signaling pathway of DMT at the 5-HT2A receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15577559/docs#preliminary-technical-guide-on-the-
biological-activity-of-dmt7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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